Cas no 623564-70-5 (Thiazole, 2,5-dihydro-4-(methylthio)-)
623564-70-5 structure
Product Name:Thiazole, 2,5-dihydro-4-(methylthio)-
CAS No:623564-70-5
MF:C4H7NS2
MW:133.23507809639
CID:1637216
PubChem ID:21941341
Update Time:2025-04-21
Thiazole, 2,5-dihydro-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole, 2,5-dihydro-4-(methylthio)-
- 623564-70-5
- 4-(Methylthio)-2,5-dihydrothiazole
- SCHEMBL2926497
-
- Inchi: 1S/C4H7NS2/c1-6-4-2-7-3-5-4/h2-3H2,1H3
- InChI Key: NFSOPDQHRACHRD-UHFFFAOYSA-N
- SMILES: S1CN=C(C1)SC
Computed Properties
- Exact Mass: 133.00211
- Monoisotopic Mass: 133.00199157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 12.36
Thiazole, 2,5-dihydro-4-(methylthio)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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